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Compound of Interest

Compound Name: Dicyclohexylamine

Cat. No.: B1670486 Get Quote

Dicyclohexylamine, a secondary amine, is a versatile chemical intermediate utilized in a wide

array of industrial applications, including the synthesis of corrosion inhibitors, rubber

vulcanization accelerators, and agricultural chemicals.[1][2] This guide provides an in-depth

overview of its fundamental physicochemical properties, focusing on its molecular formula and

weight, and outlines a standard analytical workflow for their determination.

Core Molecular and Physical Properties
Dicyclohexylamine is a colorless to pale yellow liquid characterized by a distinct amine-like,

fishy odor.[1][3] It is sparingly soluble in water but miscible with many common organic

solvents.[3] The key molecular identifiers for dicyclohexylamine are summarized below.

Property Value Source

Molecular Formula C₁₂H₂₃N [3][4][5]

Linear Formula (C₆H₁₁)₂NH [6]

Molecular Weight 181.32 g/mol [3][4][5][6]

CAS Number 101-83-7 [4][5][6]
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The determination of a compound's molecular formula and weight is a foundational step in

chemical analysis. It typically involves a two-step experimental approach: elemental analysis to

determine the empirical formula and mass spectrometry to ascertain the precise molecular

weight.

The logical flow for identifying the molecular formula and weight of an unknown sample, such

as dicyclohexylamine, is depicted in the following diagram.

Step 1: Empirical Formula Determination Step 2: Molecular Weight Determination

Step 3: Final Molecular Formula Confirmation

Elemental Analysis (EA)
Determines % of C, H, N

Calculate Empirical Formula
(e.g., C₁₂H₂₃N)

Yields mass percentages

Compare Empirical Formula Mass
to Molecular Weight

Mass Spectrometry (MS)
Measures mass-to-charge ratio

Determine Molecular Weight
(e.g., 181.32 g/mol)

Provides molecular ion peak

Confirm Molecular Formula
(C₁₂H₂₃N)

Ratio gives integer multiple

Click to download full resolution via product page

Caption: Workflow for Molecular Formula and Weight Determination.
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Elemental Analysis (EA):

Objective: To determine the mass percentage of carbon (C), hydrogen (H), and nitrogen

(N) in the dicyclohexylamine sample.

Protocol: A precisely weighed sample of dicyclohexylamine is combusted in a high-

temperature furnace with excess oxygen. The resulting combustion gases (CO₂, H₂O, and

N₂) are passed through a series of traps or a gas chromatography column to separate

them. Detectors, such as thermal conductivity detectors, quantify the amount of each gas.

These quantities are then used to calculate the percentage composition of each element

in the original sample. From these percentages, the simplest whole-number ratio of atoms

is derived, yielding the empirical formula.

Mass Spectrometry (MS):

Objective: To determine the exact molecular weight of dicyclohexylamine.

Protocol: A small amount of the sample is introduced into the mass spectrometer, where it

is vaporized and ionized. The resulting ions are accelerated by an electric field and

deflected by a magnetic field. The degree of deflection depends on the mass-to-charge

ratio (m/z) of the ions. A detector measures the abundance of ions at each m/z value. The

peak with the highest m/z value typically corresponds to the intact molecule (molecular

ion, M+), providing its molecular weight. For dicyclohexylamine, this would be observed

at approximately m/z = 181.32.

Molecular Formula Confirmation:

Objective: To confirm that the empirical formula is the true molecular formula.

Protocol: The molecular weight of the empirical formula (calculated from the elemental

analysis results) is calculated. This empirical formula weight is then compared to the

molecular weight obtained from mass spectrometry. The ratio of the experimental

molecular weight to the empirical formula weight should be a whole number. For

dicyclohexylamine, the mass of the empirical formula (C₁₂H₂₃N) is 181.32 u. This

matches the molecular weight from mass spectrometry, confirming that the empirical

formula is also the molecular formula.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1670486?utm_src=pdf-custom-synthesis
https://www.eschemy.com/news/chemical-properties-and-uses-of-dicyclohexylamine
https://www.eschemy.com/news/chemical-properties-and-uses-of-dicyclohexylamine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6852609.htm
https://www.chemicalbook.com/article/dicyclohexylamine-properties-and-applications.htm
https://alkylamines.com/product/dicyclohexylamine-dcha/
https://www.scbt.com/p/dicyclohexylamine-101-83-7
https://www.sigmaaldrich.com/JP/ja/product/aldrich/185841
https://www.benchchem.com/product/b1670486#dicyclohexylamine-molecular-weight-and-formula
https://www.benchchem.com/product/b1670486#dicyclohexylamine-molecular-weight-and-formula
https://www.benchchem.com/product/b1670486#dicyclohexylamine-molecular-weight-and-formula
https://www.benchchem.com/product/b1670486#dicyclohexylamine-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670486?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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